Bis(3,5-dibromophenyl)ethyne
Overview
Description
Bis(3,5-dibromophenyl)ethyne is a useful research compound. Its molecular formula is C14H6Br4 and its molecular weight is 493.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 493.71620 g/mol and the complexity rating of the compound is 292. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Fluorinated Ethynes
Bis(trifluoromethylthio)ethyne, a fluorinated analogue of Bis(3,5-dibromophenyl)ethyne, has been studied for its potential in synthesizing unsaturated ring systems. These compounds are characterized using NMR, IR, and mass spectroscopy techniques (Haas & Krächter, 1985).
Optical and Electrical Properties
Bis(4-(phenylethynyl)phenyl)ethynes, closely related to this compound, demonstrate potential as organic field-effect transistors. These compounds exhibit p-type transistor operation and have been characterized for their hole mobilities (Oyamada et al., 2006).
Crystallographic Analysis
The crystal structures of certain ethynylbenzene complexes, which are structurally similar to this compound, have been determined. These studies offer insights into the arrangement of atoms and bonding in such compounds (Hoffert & Shores, 2011).
Photophysical Studies
Excited-State Dynamics
Research on bis[(porphinato)zinc(II)] compounds linked by ethyne bridges, similar to this compound, has explored their singlet and triplet excited states. These studies contribute to understanding the photophysical properties of such conjugated systems (Rubtsov et al., 2003).
Optical Limiting and NLO Applications
show promise for applications in near-infrared (NIR) optical limiting and nonlinear optical (NLO) technologies. These compounds exhibit high oscillator strength and long-lived excited states, making them suitable for such applications (Duncan et al., 2010).
Materials Science and Chemistry
Conjugated Ethynylarene-Based Rigid Rods
Ethynylarene derivatives, structurally similar to this compound, have been synthesized and characterized for their potential in materials science. Their thermal, optical, and phase behaviors are explored, providing valuable information for the development of advanced materials (Fasina et al., 2005).
Chemodosimeter for Fluoride Ion
Compounds derived from 3,5-dibromo-4,4-difluoro-8-(4-tolyl)-4-bora-3a,4a-diaza-s-indacene, related to this compound, have been used as selective colorimetric and fluorescent chemodosimeters for fluoride ion. This application is significant in analytical chemistry for ion detection (Rao et al., 2010).
Polythiophene Conductivity
Novel polythiophenes, where bithiophene units are linked with ethynyl bridges similar to this compound, demonstrate ambipolar behavior. These compounds are significant in the field of organic electronics, particularly in the context of their stability, luminescent, and electrochemical behavior (Krompiec et al., 2013).
Properties
IUPAC Name |
1,3-dibromo-5-[2-(3,5-dibromophenyl)ethynyl]benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H6Br4/c15-11-3-9(4-12(16)7-11)1-2-10-5-13(17)8-14(18)6-10/h3-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REWWCNJVJQNSLU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Br)Br)C#CC2=CC(=CC(=C2)Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H6Br4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60785341 | |
Record name | 1,1'-(Ethyne-1,2-diyl)bis(3,5-dibromobenzene) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60785341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
493.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
448895-60-1 | |
Record name | 1,1'-(Ethyne-1,2-diyl)bis(3,5-dibromobenzene) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60785341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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